Cas no 365-33-3 (2-nitrobenzenediazonium tetrafluoroborate)
2-Nitrobenzenediazonium tetrafluoroborate is a diazonium salt commonly used as a versatile intermediate in organic synthesis, particularly in diazo coupling reactions. Its tetrafluoroborate counterion enhances stability, making it more manageable compared to other diazonium salts. The compound is particularly valuable for introducing the 2-nitrophenyl group into target molecules, enabling the synthesis of dyes, pigments, and other aromatic derivatives. Its controlled reactivity allows for selective transformations under mild conditions. The solid form ensures convenient handling and storage, though it should be kept cold and protected from moisture to prevent decomposition. This reagent is favored for its reliability in forming azo compounds and other nitrogen-containing structures.
365-33-3 structure
Product Name:2-nitrobenzenediazonium tetrafluoroborate
CAS No:365-33-3
MF:C6H4BF4N3O2
MW:236.919474601746
CID:921425
PubChem ID:173205
Update Time:2025-10-08
2-nitrobenzenediazonium tetrafluoroborate Chemical and Physical Properties
Names and Identifiers
-
- 2-nitrobenzenediazonium tetrafluoroborate
- 2-Nitrobenzenediazon
- O-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
- nitrophenyldiazonium tetrafluoroborate
- nitrobenzene diazonium tetrafluoroborate
- DTXSID00957803
- 2-nitrobenzenediazonium;tetrafluoroborate
- 4-Nitrobenzene diazonium tetrafluoroborate
- Nitrobenzene diazonium fluoroborate
- p-nitrobenzene diazonium tetrafluoroborate
- EINECS 206-673-9
- 2-nitrobenzene-1-diazonium; tetrafluoroboranuide
- Benzenediazonium, nitro-, fluoroborate
- SCHEMBL534832
- DB-228227
- 73698-41-6
- AKOS017560156
- 2-Nitrobenzene-1-diazonium tetrafluoridoborate(1-)
- 365-33-3
- NS00079230
- P-nitrobenzene diazonium fluoroborate
-
- Inchi： 1S/C6H4N3O2.BF4/c7-8-5-3-1-2-4-6(5)9(10)11;2-1(3,4)5/h1-4H;/q+1;-1
- InChI Key： ODEGNSWGVXKLIR-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O-][N+](C1C=CC=CC=1[N+]#N)=O
Computed Properties
- Exact Mass: 237.03300
- Monoisotopic Mass: 237.0332692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 73.97000
- LogP: 3.90258
2-nitrobenzenediazonium tetrafluoroborate Customs Data
- HS CODE：2927000090
- Customs Data：
China Customs Code:
2927000090Overview:
2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-nitrobenzenediazonium tetrafluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N493525-1g |
2-Nitrobenzenediazonium Tetrafluoroborate |
365-33-3 | 1g |
$ 138.00 | 2023-09-06 | ||
| TRC | N493525-10g |
2-Nitrobenzenediazonium Tetrafluoroborate |
365-33-3 | 10g |
$ 1068.00 | 2023-09-06 |
2-nitrobenzenediazonium tetrafluoroborate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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